Cas no 1448060-03-4 (N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopropanecarboxamide)

• Product Name: N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopropanecarboxamide
• CAS No: 1448060-03-4
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 6490923
• Update Time: 2025-06-15

N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopropanecarboxamide
• N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]cyclopropanecarboxamide

• Inchi： 1S/C14H16N4O/c19-14(11-4-5-11)16-8-10-18-9-6-13(17-18)12-3-1-2-7-15-12/h1-3,6-7,9,11H,4-5,8,10H2,(H,16,19)
• InChI Key： HIFRFRNKAQNMBR-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C=CC(C3=NC=CC=C3)=N2)=O)CC1

Additional information on N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopropanecarboxamide

Introduction to N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)cyclopropanecarboxamide (CAS No. 1448060-03-4)

N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)cyclopropanecarboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1448060-03-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)cyclopropanecarboxamide} is characterized by a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a pyridine group. This arrangement imparts unique electronic and steric properties to the molecule, enabling it to interact with biological targets in a distinct manner. The presence of both pyridine and pyrazole units suggests potential applications in drug design, particularly in the development of molecules that can modulate enzyme activity or receptor binding.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their diverse biological activities and synthetic versatility. Among these, the combination of pyridine and pyrazole has been particularly fruitful, leading to the discovery of several bioactive molecules with applications ranging from antiviral to anticancer therapies. The cyclopropane ring in N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)cyclopropanecarboxamide} adds an additional layer of complexity, contributing to its potential as a scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The structural features of N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)cyclopropanecarboxamide} make it an attractive candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors, which are crucial for many physiological processes.

The synthesis of N-{2-3-(pyridin-2-yl-1H-pyrazol-1-ylethyl)cyclopropanecarboxamide} involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative, which is then coupled with a pyridine-containing intermediate. The final step involves the introduction of the cyclopropane ring, which is often achieved through ring-closing metathesis or other cyclopropanation reactions.

Recent advancements in synthetic methodologies have greatly enhanced the efficiency and scalability of producing such complex molecules. Techniques such as flow chemistry and automated synthesis have allowed researchers to streamline the synthesis process, making it more cost-effective and accessible. These advancements have also enabled the exploration of larger libraries of analogs, facilitating high-throughput screening for bioactivity.

The biological evaluation of N-{2-3-(pyridin-2-yl-1H-pyrazol-1-yethexyl)cyclopropanecarboxamide} has revealed several promising activities that warrant further investigation. In vitro studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors, suggesting potential therapeutic applications. For instance, its ability to modulate the activity of enzymes involved in inflammation pathways could make it a valuable candidate for developing anti-inflammatory drugs.

In addition to its enzymatic activity, N-{2-(3-(pyridin